Thiazole orange dimer YOYO 1

• Molecular Formula: C49H58I4N6O2
• Molecular Weight: 1270.6 g/mol
• InChI: InChI=1S/C49H58N6O2.4HI/c1-50-44-22-11-13-24-46(44)56-48(50)36-38-26-30-52(42-20-9-7-18-40(38)42)28-15-32-54(3,4)34-17-35-55(5,6)33-16-29-53-31-27-39(41-19-8-10-21-43(41)53)37-49-51(2)45-23-12-14-25-47(45)57-49;;;;/h7-14,18-27,30-31,36-37H,15-17,28-29,32-35H2,1-6H3;4*1H/q+4;;;;/p-4
• InChIKey: GRRMZXFOOGQMFA-UHFFFAOYSA-J

YOYO-1: Bis-Intercalating Cyanine Dimer for DNA Visualization

YOYO-1 (Oxazole Yellow Homodimer) is a symmetric, tetracationic homodimer of the monomethine cyanine dye Oxazole Yellow (YO) [1]. It belongs to the family of dimeric cyanine nucleic acid stains and functions as a high-affinity, bis-intercalating fluorophore [2]. Characterized by excitation/emission maxima of ~491/508 nm, YOYO-1 is virtually non-fluorescent in its free, unbound state but exhibits a dramatic enhancement in fluorescence quantum yield upon intercalation into double-stranded DNA (dsDNA) . This property, combined with its exceptionally high binding affinity, makes it a premier tool for applications requiring high signal-to-noise ratios and stable DNA labeling, particularly in single-molecule biophysics and advanced fluorescence microscopy [3].

Bis-intercalating cyanine dye with high-affinity dsDNA binding

~1000-fold fluorescence enhancement upon intercalation

Compatible with standard FITC/GFP filter sets

• [1] Rye, H. S., Yue, S., Wemmer, D. E., Quesada, M. A., Haugland, R. P., Mathies, R. A., & Glazer, A. N. (1992). Stable fluorescent complexes of double-stranded DNA with bis-intercalating asymmetric cyanine dyes: properties and applications. Nucleic acids research, 20(11), 2803-2812. View Source
• [2] Carlsson, C., Jonsson, M., & Akerman, B. (1995). Double bands in DNA gel electrophoresis caused by bis-intercalating dyes. Nucleic acids research, 23(13), 2413-2420. View Source
• [3] Gurrieri, S., Wells, K. S., Johnson, I. D., & Bustamante, C. (1997). Direct visualization of individual DNA molecules by fluorescence microscopy: characterization of the factors affecting signal/background and optimization of imaging conditions using YOYO. Analytical biochemistry, 249(1), 44-53. View Source

Why Generic Intercalators Cannot Replace YOYO-1

While many fluorescent dyes intercalate into DNA, their performance is governed by distinct, quantifiable parameters including binding affinity, stoichiometry, and kinetic stability. YOYO-1's dimeric, bis-intercalating nature confers unique properties that are not shared by monomeric intercalators or even other dimeric dyes [1]. For instance, its ability to saturate DNA at a lower dye:base pair ratio compared to TOTO-1 [2] or its dramatically slower dissociation kinetics relative to its monomeric counterpart YO-PRO-1 [3] are critical differentiators. Generic substitution without considering these specific, measurable differences can lead to failed experiments, from incomplete DNA labeling and poor signal-to-noise ratios in single-molecule assays to altered DNA biophysical properties and enzymatic inhibition in functional studies.

Monomeric intercalators (e.g., YO-PRO-1) exhibit significantly faster dissociation kinetics, limiting long-term imaging stability.

TOTO-1 may require a higher dye-to-base-pair ratio to achieve comparable fluorescence, increasing the risk of dye-induced structural artifacts.

The bis-intercalation mechanism uniquely prevents DNA condensation; other dyes may allow folding or compaction under similar conditions.

• [1] Xu, C., Losytskyy, M. Y., Kovalska, V. B., Kryvorotenko, D. V., Yarmoluk, S. M., McClelland, S., & Bianco, P. R. (2007). Novel, monomeric cyanine dyes as reporters for DNA helicase activity. Journal of fluorescence, 17(6), 671-685. View Source
• [2] Marino, M. A., Devaney, J. M., Davis, P. A., & Girard, J. E. (1998). Spectral measurements of intercalated PCR-amplified short tandem repeat alleles. Analytical chemistry, 70(21), 4514-4519. View Source
• [3] Biebricher, A. S., Heller, I., Roijmans, R. F., Hoekstra, T. P., Peterman, E. J., & Wuite, G. J. (2009). Interaction of oxazole yellow dyes with DNA studied with hybrid optical tweezers and fluorescence microscopy. Biophysical journal, 97(3), 844-852. View Source

Quantitative Performance Evidence for YOYO-1

Binding Site Saturation vs. TOTO-1

YOYO-1 achieves maximal fluorescence intensity at a significantly lower dye:DNA ratio compared to the thiazole-based dimer TOTO-1. This indicates a higher effective brightness per bound dye molecule and allows for more efficient use of reagent, minimizing potential structural perturbations to the DNA [1].

Binding Saturation vs. TOTO-1

Head-to-head

YOYO-1 5:1 (bp:dye)

TOTO-1 10:1 (bp:dye)

Supports lower dye loading, reducing potential artifacts in DNA-protein interaction assays.

PCR-amplified STR alleles (151–199 bp)

Evidence Dimension	Base pair-to-dye ratio for fluorescence intensity plateau
Target Compound Data	5:1
Comparator Or Baseline	TOTO-1 (10:1)
Quantified Difference	2-fold difference in molar equivalents required
Conditions	Fluorescence emission of DNA-dye complexes of PCR-amplified STR alleles (THO1, F13A01, vWFA31 loci, 151-199 bp)

Why This Matters

This 2-fold difference in binding site saturation means YOYO-1 can achieve the same fluorescent signal with half the dye molecules, reducing the risk of dye-induced artifacts in sensitive DNA-protein interaction assays.

• [1] Marino, M. A., Devaney, J. M., Davis, P. A., & Girard, J. E. (1998). Spectral measurements of intercalated PCR-amplified short tandem repeat alleles. Analytical chemistry, 70(21), 4514-4519. View Source

Two-Step Bis-Intercalation Kinetics

YOYO-1 binding to dsDNA is a complex two-step process involving sequential mono- and bis-intercalation, characterized by two distinct equilibrium constants. This contrasts with simpler monomeric intercalators and provides a mechanistic basis for YOYO-1's exceptional stability and its unique effect on DNA structure [1].

Two-Step Binding Kinetics

Class-level

K₁ = 3.36 ± 0.43 × 10⁷ M⁻¹
K₂ = 1.90 ± 0.61 × 10⁵ M⁻¹

Mechanistic basis for stable bis-intercalation; quantitative values require independent verification.

Brightness analysis method (BAM), subnanomolar concentrations

Evidence Dimension	Binding site size and equilibrium constants
Target Compound Data	n = 3.5 bp/dye; K₁ = 3.36 ± 0.43 × 10⁷ M⁻¹; K₂ = 1.90 ± 0.61 × 10⁵ M⁻¹
Comparator Or Baseline	Monomeric intercalators (e.g., YO-PRO-1) which typically exhibit a single-step binding mechanism and a smaller binding site size (Class-level inference)
Quantified Difference	Two distinct equilibrium constants vs. a single constant
Conditions	Brightness analysis method (BAM) at subnanomolar concentrations, DNA from herring sperm

Why This Matters

Understanding the precise, two-step binding mechanism is essential for researchers using YOYO-1 in quantitative biophysical assays, as it dictates how dye concentration influences DNA structural properties and the interpretation of single-molecule data.

• [1] Kopaczynska, M., Laskowski, T., & Holyst, R. (2021). Two Intercalation Mechanisms of Oxazole Yellow Dimer (YOYO-1) into DNA. Molecules, 26(12), 3748. View Source

Binding Kinetics vs. Monomeric YO-PRO-1

Using a hybrid instrument combining optical tweezers and fluorescence microscopy, the binding and unbinding rates of the monomer YO-PRO-1 were found to be two orders of magnitude faster than those of its homodimer, YOYO-1. This dramatic difference in kinetic stability directly translates to YOYO-1's superior performance in experiments requiring long-term, stable labeling of DNA molecules under force or flow [1].

Kinetics vs. YO-PRO-1

Head-to-head

YOYO-1 Slow dissociation

YO-PRO-1 ~100-fold faster

Supports extended fluorescence stability for single-molecule force spectroscopy.

λ-DNA, hybrid optical tweezers, 0–65 pN

Evidence Dimension	Binding and unbinding kinetics
Target Compound Data	Slow kinetics (reference point)
Comparator Or Baseline	YO-PRO-1 (monomer)
Quantified Difference	Approximately 100-fold slower for YOYO-1
Conditions	Single-molecule assay on λ-DNA with hybrid optical tweezers and fluorescence microscopy at varying forces (0-65 pN)

Why This Matters

YOYO-1's exceptionally slow off-rate ensures that labeled DNA remains fluorescent for extended periods during long imaging sessions or in the presence of competing ligands, a critical advantage for single-molecule tracking and force spectroscopy.

• [1] Biebricher, A. S., Heller, I., Roijmans, R. F., Hoekstra, T. P., Peterman, E. J., & Wuite, G. J. (2009). Interaction of oxazole yellow dyes with DNA studied with hybrid optical tweezers and fluorescence microscopy. Biophysical journal, 97(3), 844-852. View Source

Fluorescence Enhancement vs. Ethidium Bromide

In the context of alkaline microgel electrophoresis (comet assay) for detecting DNA damage, YOYO-1 provides a massive 500-fold increase in fluorescence signal compared to the traditional intercalator ethidium bromide. This substantial increase in sensitivity directly enables more precise quantification of DNA damage and the detection of subtle genotoxic effects [1].

Enhancement vs. Ethidium Bromide

Head-to-head

500-fold higher fluorescence

Enhances sensitivity in DNA damage detection assays.

Alkaline comet assay

Evidence Dimension	Fluorescence enhancement factor
Target Compound Data	500-fold more intense fluorescence
Comparator Or Baseline	Ethidium Bromide
Quantified Difference	500-fold increase
Conditions	Alkaline microgel electrophoresis (comet assay) for DNA damage detection

Why This Matters

For researchers using the comet assay, switching to YOYO-1 from ethidium bromide drastically improves assay sensitivity, allowing for the detection of lower levels of DNA damage and enhancing the statistical power of genotoxicity studies.

• [1] Gichner, T., Mukherjee, A., & Veleminsky, J. (2006). DNA staining with the fluorochromes EtBr, DAPI and YOYO-1 in the comet assay with tobacco plants after treatment with ethyl methanesulphonate, hyperthermia and DNase-I. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 605(1-2), 17-21. View Source

Prevention of DNA Condensation

Intercalation of YOYO-1 into DNA has a pronounced biophysical consequence: it completely prevents DNA condensation under conditions where the monomeric analog YO-PRO-1 has only a minimal effect. This differential behavior is a direct result of YOYO-1's higher binding affinity and its ability to lock the DNA helix in an extended conformation, a property that must be accounted for in experiments studying DNA compaction or packaging [1].

DNA Condensation Effect

Head-to-head

YOYO-1 Prevents condensation

YO-PRO-1 Very slight effect

Maintains extended DNA conformation; critical for optical mapping studies.

Condensation assays with multivalent cations

Evidence Dimension	Effect on DNA condensation
Target Compound Data	Prevents DNA condensation
Comparator Or Baseline	YO-PRO-1 (Effect on condensation is 'very slight')
Quantified Difference	Qualitative difference in a key biophysical process
Conditions	DNA condensation assays, likely in the presence of multivalent cations or condensing agents

Why This Matters

This evidence is crucial for researchers studying DNA compaction, viral packaging, or gene delivery, as the choice of intercalator can completely alter the outcome of the experiment. YOYO-1 is the preferred label when maintaining an extended, non-condensed DNA conformation is essential.

• [1] Yoshinaga, N., Akitaya, T., & Yoshikawa, K. (2001). Intercalating fluorescence dye YOYO-1 prevents the folding transition in giant duplex DNA. Biochemical and biophysical research communications, 286(2), 264-267. View Source

Optimal Application Scenarios for YOYO-1

Single-Molecule DNA Visualization and Biophysics

The combination of YOYO-1's high brightness (~1000-fold fluorescence enhancement upon DNA binding) and exceptionally slow dissociation kinetics (100x slower than monomeric analogs) makes it the gold standard for visualizing and manipulating individual DNA molecules in techniques like optical tweezers, magnetic tweezers, and nanofluidic confinement. Its stable intercalation ensures that DNA remains uniformly and durably labeled against photobleaching and mechanical forces, enabling long-term observation of DNA-protein interactions and polymer dynamics [1]. As demonstrated, YOYO-1's labeling is robust under flow and tension, which is not the case for lower-affinity alternatives.

High-Sensitivity DNA Quantification

In assays requiring the detection of low concentrations of DNA or the sensitive measurement of DNA fragmentation, such as the comet assay or post-electrophoresis gel staining, YOYO-1 provides a substantial advantage. Its 500-fold increase in fluorescence signal over ethidium bromide [1] and its ability to achieve a saturation plateau at a lower dye:base pair ratio (5:1) than TOTO-1 [2] mean that less dye and less sample are required to achieve a strong, quantifiable signal. This enhances both the sensitivity and the dynamic range of analytical measurements.

Super-Resolution Microscopy of DNA Nanostructures

YOYO-1's ability to undergo photoswitching or 'blinking' in appropriate redox buffers has been exploited for super-resolution imaging of DNA, enabling the visualization of DNA topology below the diffraction limit [1]. While both YO-PRO-1 and YOYO-1 are applicable, the dimer's superior binding stability and photophysical properties can lead to improved spatial resolution and image homogeneity in techniques like dSTORM or PALM, making it a preferred choice for resolving the fine structure of DNA origami or chromatin fibers.

Control Over DNA Conformation

For studies where the extended, linear conformation of DNA is a prerequisite, such as DNA 'combing' on surfaces or certain types of optical mapping, YOYO-1 is uniquely suited. Its strong bis-intercalation and high charge density actively prevent the DNA molecule from undergoing condensation or folding [1]. This property ensures that the DNA remains in an extended state suitable for high-resolution mapping of sequence motifs or protein binding sites along the molecule's length, a task that monomeric intercalators cannot reliably perform.

Application

Selection Property

Validation Focus

Single-molecule DNA biophysics

Bis-intercalation stability & slow dissociation

Force-stable fluorescence tracking over long imaging periods

High-sensitivity DNA quantification

High fluorescence enhancement factor

Low-background DNA detection in comet and gel-based assays

Super-resolution microscopy

Photoswitching capability in redox buffers

Localization precision for DNA origami and chromatin topology

Control of DNA conformation

Prevention of DNA condensation

Extended linear conformation for optical mapping and combing

• [1] Gurrieri, S., Wells, K. S., Johnson, I. D., & Bustamante, C. (1997). Direct visualization of individual DNA molecules by fluorescence microscopy: characterization of the factors affecting signal/background and optimization of imaging conditions using YOYO. Analytical biochemistry, 249(1), 44-53. View Source
• [2] Marino, M. A., Devaney, J. M., Davis, P. A., & Girard, J. E. (1998). Spectral measurements of intercalated PCR-amplified short tandem repeat alleles. Analytical chemistry, 70(21), 4514-4519. View Source
• [3] Flors, C. (2010). Photoswitching of monomeric and dimeric DNA-intercalating cyanine dyes for super-resolution microscopy applications. Photochemical & Photobiological Sciences, 9(5), 643-648. View Source
• [4] Yoshinaga, N., Akitaya, T., & Yoshikawa, K. (2001). Intercalating fluorescence dye YOYO-1 prevents the folding transition in giant duplex DNA. Biochemical and biophysical research communications, 286(2), 264-267. View Source